2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride

• IUPAC Name: 2,2-dimethyl-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)propanamide;hydrochloride
• InChI: InChI=1S/C17H17N3O2.ClH/c1-17(2,3)16(21)19-12-4-5-14-13(10-12)20-15(22-14)11-6-8-18-9-7-11;/h4-10H,1-3H3,(H,19,21);1H
• InChI Key: YUJZVONTTQSUGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC2=C(C=C1)OC(=N2)C3=CC=NC=C3.Cl
• Molecular Formula: C17H18ClN3O2
• Molecular Weight: 331.8 g/mol

Description

2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride, also known as DMXB-A, is a chemical compound that has been studied for its potential therapeutic applications in various neurological disorders. This compound belongs to the class of benzoxazole derivatives and has shown promising results in preclinical studies.

Mechanism of Action

2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride acts as a selective agonist for the α7 nicotinic acetylcholine receptor (nAChR). This receptor is widely distributed in the central nervous system and is involved in various physiological processes such as learning, memory, and attention. Activation of the α7 nAChR by 2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride leads to the release of various neurotransmitters such as acetylcholine, dopamine, and serotonin, which play crucial roles in the regulation of neuronal function.
Biochemical and Physiological Effects
2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to improve cognitive function, reduce inflammation, and protect against neuronal damage. 2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride has several advantages as a research tool. It is highly selective for the α7 nAChR, making it a useful tool for studying the function of this receptor. 2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride is also relatively stable and can be easily synthesized in the laboratory.
However, there are also some limitations to using 2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride in lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. 2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride also has a short half-life, which can limit its effectiveness in some experimental settings.

Future Directions

There are several future directions for the research on 2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride. One potential direction is the development of more potent and selective α7 nAChR agonists that can be used as therapeutic agents for neurological disorders. Another direction is the investigation of the potential use of 2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride in combination with other drugs for the treatment of neurological disorders. Finally, further studies are needed to elucidate the precise mechanisms underlying the neuroprotective and anti-inflammatory effects of 2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride.
Conclusion
In conclusion, 2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride is a promising compound with potential therapeutic applications in various neurological disorders. Its selective agonism of the α7 nAChR makes it a useful tool for studying the function of this receptor. Further research is needed to fully understand the potential of 2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride as a therapeutic agent and to develop more potent and selective analogs.

Synthesis Methods

The synthesis of 2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride involves the reaction of 2-amino-4-methylpyridine with 2-amino-5-chlorobenzoxazole in the presence of triethylamine. The resulting intermediate is then reacted with 2,2-dimethylpropionyl chloride to form 2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride. The final product is obtained as a hydrochloride salt.

Scientific Research Applications

2,2-dimethyl-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]propanamide hydrochloride has been extensively studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to have neuroprotective, anti-inflammatory, and antioxidant properties.